Cas no 2138274-43-6 (1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel-
• CAS No: 2138274-43-6
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5260821
• PubChem ID: 165440396
• Update Time: 2025-07-05

1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel-
• 2138274-43-6
• EN300-376585
• rac-(3aR,7aR)-5-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione

• Inchi： 1S/C8H12N2O2/c1-10-3-2-5-6(4-10)8(12)9-7(5)11/h5-6H,2-4H2,1H3,(H,9,11,12)/t5-,6+/m1/s1
• InChI Key： KISGTJKNXBSIBU-RITPCOANSA-N
• SMILES： C1N(C)CC[C@@]2([H])C(=O)NC(=O)[C@@]12[H]

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• Boiling Point: 333.4±42.0 °C(Predicted)
• pka: 11.86±0.20(Predicted)

Additional information on 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel-

Comprehensive Analysis of 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel- (CAS No. 2138274-43-6)

The compound 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel- (CAS No. 2138274-43-6) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate hexahydro-5-methyl framework and (3aR,7aR)-rel- stereochemistry make it a promising candidate for drug discovery, particularly in targeting neurological and metabolic disorders. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on pyrrolopyridine derivatives due to their versatile pharmacological properties. The 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione core of this compound exhibits notable bioactivity, often linked to enzyme inhibition and receptor modulation. This aligns with trending topics in AI-driven drug discovery, where computational models predict interactions between such compounds and biological targets. Searches for "pyrrolopyridine-based inhibitors" or "CAS 2138274-43-6 applications" have surged, reflecting its relevance in modern research.

The stereospecificity of (3aR,7aR)-rel- configuration plays a critical role in its molecular interactions. Studies suggest that this stereochemistry enhances binding affinity to specific proteins, making it valuable for structure-activity relationship (SAR) studies. As the pharmaceutical industry shifts toward chiral drug development, compounds like this are pivotal for optimizing efficacy and reducing off-target effects. Online queries such as "hexahydro-5-methyl pyrrolopyridine uses" highlight public interest in its applications.

From a synthetic perspective, the compound’s hexahydro ring system offers stability and solubility advantages, addressing key challenges in drug formulation. Its compatibility with green chemistry principles also resonates with the global push for sustainable synthesis. Laboratories frequently search for "CAS 2138274-43-6 synthesis protocol" or "pyrrolopyridine derivatives in medicine," underscoring its interdisciplinary appeal.

In conclusion, 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-5-methyl-, (3aR,7aR)-rel- represents a frontier in medicinal chemistry. Its structural complexity and adaptability position it at the intersection of innovative therapeutics and cutting-edge research, making it a subject of enduring scientific and commercial interest.